3-methyloct-2-en-1-ol
Description
3-Methyloct-2-en-1-ol is a chemical compound with the molecular formula C9H18O . It is also known by other names such as 2-Methyl-3-buten-1-ol, 2-Methyl-3-butene-1-ol, and 2-Methyl-but-3-en-1-ol . It is used in the food industry as a flavoring agent .
Molecular Structure Analysis
The molecular structure of this compound can be represented as follows:InChI=1S/C9H18O/c1-3-4-5-6-9(2)7-8-10/h7,10H,3-6,8H2,1-2H3 . This indicates that the molecule consists of 9 carbon atoms, 18 hydrogen atoms, and 1 oxygen atom . Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . Its molecular weight is 142.24 . Other physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Safety and Hazards
Safety information for 3-methyloct-2-en-1-ol indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-methyloct-2-en-1-ol can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are then further transformed into the final product.", "Starting Materials": [ "1-octene", "methylmagnesium bromide", "chromium trioxide", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "1. 1-octene is reacted with methylmagnesium bromide in anhydrous ether to form 3-methylhexan-1-ol.", "2. The resulting alcohol is oxidized using chromium trioxide in acetic acid to form 3-methylhex-2-en-1-ol.", "3. The double bond in the intermediate compound is reduced using sodium borohydride in methanol to form 3-methyloctan-1-ol.", "4. The alcohol is dehydrated using sulfuric acid to form 3-methyloct-2-en-1-ol.", "5. The product is purified using a mixture of sodium hydroxide and water." ] } | |
CAS No. |
74676-77-0 |
Molecular Formula |
C9H18O |
Molecular Weight |
142.24 g/mol |
IUPAC Name |
(E)-3-methyloct-2-en-1-ol |
InChI |
InChI=1S/C9H18O/c1-3-4-5-6-9(2)7-8-10/h7,10H,3-6,8H2,1-2H3/b9-7+ |
InChI Key |
NPMCAXBLYVUWTC-VQHVLOKHSA-N |
Isomeric SMILES |
CCCCC/C(=C/CO)/C |
Canonical SMILES |
CCCCCC(=CCO)C |
Purity |
95 |
Origin of Product |
United States |
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